molecular formula C12H14N2O2 B8435113 3-Benzylaminopiperidine-2,6-dione

3-Benzylaminopiperidine-2,6-dione

Cat. No. B8435113
M. Wt: 218.25 g/mol
InChI Key: YZVJWURQZSNKOF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Benzylaminopiperidine-2,6-dione is a useful research compound. Its molecular formula is C12H14N2O2 and its molecular weight is 218.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Benzylaminopiperidine-2,6-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Benzylaminopiperidine-2,6-dione including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H14N2O2

Molecular Weight

218.25 g/mol

IUPAC Name

3-(benzylamino)piperidine-2,6-dione

InChI

InChI=1S/C12H14N2O2/c15-11-7-6-10(12(16)14-11)13-8-9-4-2-1-3-5-9/h1-5,10,13H,6-8H2,(H,14,15,16)

InChI Key

YZVJWURQZSNKOF-UHFFFAOYSA-N

Canonical SMILES

C1CC(=O)NC(=O)C1NCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 0.50 g 3-aminopiperidine-2,6-dione (K. Fickentscher, Arch. Pharm. 1974, 307, 840-844), 1.5 ml triethylamine and 0.4 ml benzyl bromide was stirred for 20 h at 20° C. It was then evaporated, the residue taken up in 50 ml aqueous potassium carbonate solution (10% K2CO3) and the solution extracted twice with 40 ml ethyl acetate each. The organic phases were washed with 50 ml each of distilled water and saturated sodium chloride solution, dried over sodium sulfate and evaporated in vacuo. The residue was purified by flash chromatography on silica gel with a mixture of ethyl acetate/cyclohexane (2/1) containing 1% triethylamine as eluent, whereby 0.21 g (26% of theoretical) of the title compound was obtained as viscous oil.
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
0.4 mL
Type
reactant
Reaction Step One
Quantity
1.5 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.